Cas no 264226-03-1 (ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE)

ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE structure
264226-03-1 structure
Product Name:ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
CAS No:264226-03-1
MF:C9H9N3O3
MW:207.186061620712
CID:247651
PubChem ID:2745370
Update Time:2025-04-19

ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
    • ethyl 5-(1H-pyrazol-5-yl)-1,2-oxazole-3-carboxylate
    • HMS1451B19
    • DTXSID90372561
    • 264226-03-1
    • Oprea1_845184
    • IDI1_018468
    • Maybridge3_007081
    • FT-0743929
    • Inchi: 1S/C9H9N3O3/c1-2-14-9(13)7-5-8(15-12-7)6-3-4-10-11-6/h3-5H,2H2,1H3,(H,10,11)
    • InChI Key: ZFPNEWWDEBDKQB-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(=O)OCC)=N1)C1=CC=NN1

Computed Properties

  • Exact Mass: 207.06400
  • Monoisotopic Mass: 207.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • PSA: 81.01000
  • LogP: 1.24140

ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Pricemore >>

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